Cas no 95311-96-9 (Lucidenic acid C)

• Product Name: Lucidenic acid C
• CAS No: 95311-96-9
• Molecular Formula: C₂₇H₄₀O₇
• Molecular Weight: 476.60230922699
• CID: 2004023

Lucidenic acid C Properties

Names and Identifiers

• Lucidenic acid C
• Lucidenic-acid-C
• (3beta,5alpha,7beta,12beta)-3,7,12-Trihydroxy-4,4,14-trimethyl-11,15-dioxo-chol-8-en-24-oic acid
• (3β,5α,7β,12β)-3,7,12-Trihydroxy-4,4,14-trimethyl-11,15-dioxochol-8-en-24-oic acid (ACI)
• (+)-Lucidenic acid C

• InChIKey： XIMQDJNNBMWDIH-YAQOJFSYSA-N
• Inchi： 1S/C27H40O7/c1-13(7-8-19(31)32)14-11-18(30)27(6)20-15(28)12-16-24(2,3)17(29)9-10-25(16,4)21(20)22(33)23(34)26(14,27)5/h13-17,23,28-29,34H,7-12H2,1-6H3,(H,31,32)/t13-,14-,15+,16+,17+,23-,25+,26+,27+/m1/s1
• SMILES： C[C@@]12C(=O)C[C@H]([C@H](C)CCC(=O)O)[C@@]1(C)[C@H](O)C(=O)C1[C@]3(CC[C@H](O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

• Exact Mass: 476.277404g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 476.277404g/mol
• Monoisotopic Mass: 476.277404g/mol
• Topological Polar Surface Area: 132Ų
• Heavy Atom Count: 34
• Complexity: 966
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 476.6

Experimental Properties

• LogP: 2.89710
• PSA: 132.13000
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids